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Compound of Interest

Compound Name: 4-Fluoro-2-nitroaniline

Cat. No.: B1293508

This guide provides an in-depth overview of the melting and boiling points of 4-Fluoro-2-
nitroaniline, tailored for researchers, scientists, and professionals in drug development. It
includes a summary of its physical properties, detailed experimental protocols for their
determination, and a logical workflow for these analytical procedures.

Core Physical Properties of 4-Fluoro-2-nitroaniline

4-Fluoro-2-nitroaniline is a chemical compound with the molecular formula CeHsFN202. The
guantitative data for its primary physical properties are summarized below.

Property Value Source
Melting Point 90-94 °C

91-95°C

Boiling Point Not available (Predicted)

CAS Number 364-78-3 [11[2]
Molecular Weight 156.11 g/mol [1][2]

Note: An experimental boiling point for 4-Fluoro-2-nitroaniline is not readily available in the
literature. This may indicate that the compound decomposes at or below its boiling point under
standard atmospheric pressure. Predicted boiling points for isomeric compounds such as 2-
Fluoro-4-nitroaniline are in the range of 317.2 £ 22.0 °CJ[3].
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Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following are standard laboratory protocols for these
measurements.

Melting Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a
solid organic compound.[4]

Apparatus:

e Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)[5][6]

Capillary tubes (sealed at one end)[7]

Thermometer

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the 4-Fluoro-2-nitroaniline sample is completely dry and finely
powdered. If necessary, gently grind the crystals using a mortar and pestle.[4]

o Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the
tube on a hard surface to compact the sample into the bottom.[6] The packed sample should
be approximately 1-2 mm in height.[7]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[6] Ensure the thermometer is correctly positioned to accurately measure the
temperature of the block.
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e Heating and Observation:

o For an unknown compound, a rapid initial heating can be performed to determine an
approximate melting range.[6]

o For a more precise measurement, start heating at a slow, controlled rate (approximately 1-
2 °C per minute) when the temperature is about 10-15 °C below the expected melting
point.[5]

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of melting) and the temperature at which the entire sample has turned into a clear
liquid (the completion of melting). This range is the melting point of the sample.[5] A pure
compound will typically have a sharp melting range of 0.5-1.0 °C.[5]

Boiling Point Determination (Microscale Method)

This method is suitable for determining the boiling point of small quantities of a liquid. Since 4-
Fluoro-2-nitroaniline is a solid at room temperature, it would first need to be melted.

Apparatus:

o Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or a heating block

Rubber band or wire to attach the tube to the thermometer
Procedure:

o Sample Preparation: Place a small amount of the liquid (or molten 4-Fluoro-2-nitroaniline)
into the small test tube, to a depth of about 2-3 mL.[8]

o Capillary Inversion: Place the capillary tube into the test tube with its open end pointing
downwards.[8]
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o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. The bulb
of the thermometer should be level with the bottom of the test tube.

e Heating: Immerse the assembly in a heating bath. Heat the bath gradually and stir to ensure
even temperature distribution.[7][8]

o Observation: As the liquid heats up, air trapped in the capillary tube will bubble out. Continue
heating until a steady and rapid stream of bubbles emerges from the capillary tube.[3] At this
point, the vapor pressure of the liquid equals the atmospheric pressure.

o Data Recording: Turn off the heat and allow the apparatus to cool slowly. The boiling point is
the temperature at which the stream of bubbles stops and the liquid just begins to enter the
capillary tube.

Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the physical
properties of a chemical compound like 4-Fluoro-2-nitroaniline.
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Workflow for Physical Property Determination
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Caption: Workflow for determining the melting and boiling points of a chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Fluoro-2-nitroaniline | C6H5FN202 | CID 67769 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 2. 4-Fluoro-2-nitroaniline [webbook.nist.gov]

¢ 3. 2-Fluoro-4-nitroaniline CAS#: 369-35-7 [m.chemicalbook.com]

e 4. westlab.com [westlab.com]

e 5. chem.ucalgary.ca [chem.ucalgary.ca]

e 6. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 7. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

¢ 8. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
4-Fluoro-2-nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293508#4-fluoro-2-nitroaniline-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1293508?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitroaniline
https://webbook.nist.gov/cgi/cbook.cgi?ID=C364783
https://m.chemicalbook.com/ProductChemicalPropertiesCB7777103_EN.htm
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/product/b1293508#4-fluoro-2-nitroaniline-melting-point-and-boiling-point
https://www.benchchem.com/product/b1293508#4-fluoro-2-nitroaniline-melting-point-and-boiling-point
https://www.benchchem.com/product/b1293508#4-fluoro-2-nitroaniline-melting-point-and-boiling-point
https://www.benchchem.com/product/b1293508#4-fluoro-2-nitroaniline-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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